Cas no 244296-64-8 ((dibromomethyl)boronic acid)
(dibromomethyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (dibromomethyl)- (9CI)
- (dibromomethyl)boronic acid
- 244296-64-8
- SCHEMBL10779324
- EN300-1266499
-
- Inchi: 1S/CH3BBr2O2/c3-1(4)2(5)6/h1,5-6H
- InChI Key: PZFLPEUJXSKEFH-UHFFFAOYSA-N
- SMILES: C(B(O)O)(Br)Br
Computed Properties
- Exact Mass: 217.85724g/mol
- Monoisotopic Mass: 215.85928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 38.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 2.452±0.06 g/cm3(Predicted)
- Boiling Point: 286.0±40.0 °C(Predicted)
- pka: 8.01±0.43(Predicted)
(dibromomethyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1266499-1.0g |
(dibromomethyl)boronic acid |
244296-64-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1266499-50mg |
(dibromomethyl)boronic acid |
244296-64-8 | 50mg |
$732.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-100mg |
(dibromomethyl)boronic acid |
244296-64-8 | 100mg |
$767.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-250mg |
(dibromomethyl)boronic acid |
244296-64-8 | 250mg |
$801.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-500mg |
(dibromomethyl)boronic acid |
244296-64-8 | 500mg |
$836.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-1000mg |
(dibromomethyl)boronic acid |
244296-64-8 | 1000mg |
$871.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-2500mg |
(dibromomethyl)boronic acid |
244296-64-8 | 2500mg |
$1707.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-5000mg |
(dibromomethyl)boronic acid |
244296-64-8 | 5000mg |
$2525.0 | 2023-10-02 | ||
| Enamine | EN300-1266499-10000mg |
(dibromomethyl)boronic acid |
244296-64-8 | 10000mg |
$3746.0 | 2023-10-02 |
(dibromomethyl)boronic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (dibromomethyl)boronic acid
Comprehensive Overview of (Dibromomethyl)boronic Acid (CAS No. 244296-64-8): Properties, Applications, and Innovations
(Dibromomethyl)boronic acid (CAS No. 244296-64-8) is a specialized boronic acid derivative that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, characterized by its unique dibromomethyl functional group, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular structure, combining a boronic acid moiety with bromine substituents, enables precise control over reactivity, making it invaluable for constructing complex molecular architectures.
The growing demand for boronic acid-based reagents in drug discovery and materials science has propelled research into compounds like (dibromomethyl)boronic acid. Recent studies highlight its role in developing targeted therapeutics, especially in oncology and antiviral applications. Researchers are exploring its potential as a protease inhibitor precursor, aligning with the current focus on precision medicine and small-molecule drug development. The compound's ability to form stable covalent bonds with biological targets while maintaining metabolic stability makes it a promising candidate for next-generation pharmaceuticals.
From a synthetic perspective, 244296-64-8 demonstrates remarkable utility in palladium-catalyzed reactions. Its bromine substituents facilitate sequential functionalization, allowing chemists to create diverse heterocyclic compounds—a key requirement for developing agrochemicals and electronic materials. The compound's compatibility with green chemistry principles is particularly noteworthy, as it often enables fewer synthetic steps compared to traditional methodologies, reducing waste and energy consumption.
Analytical characterization of (dibromomethyl)boronic acid reveals interesting physicochemical properties. Nuclear magnetic resonance (NMR) studies show distinct 11B NMR shifts characteristic of trigonal boronic acids, while mass spectrometry confirms its molecular integrity under various conditions. These properties are crucial for quality control in industrial applications, where batch-to-batch consistency is paramount. The compound's stability in anhydrous environments but sensitivity to protodeboronation in aqueous media necessitates specialized handling protocols.
Emerging applications in material science are expanding the relevance of CAS 244296-64-8. Researchers are investigating its incorporation into organic electronic devices, where its electron-deficient nature may improve charge transport properties. Additionally, its potential as a covalent organic framework (COF) linker is being explored for gas storage and separation technologies—a hot topic in sustainable energy research. These developments align with global trends toward functional materials for environmental applications.
The commercial availability of (dibromomethyl)boronic acid has improved significantly, with suppliers offering various packaging scales from milligram to kilogram quantities. Pricing trends reflect its growing adoption, with costs influenced by purity grades (typically 95%-99%) and custom synthesis options. Storage recommendations generally suggest inert atmosphere conditions at low temperatures to prevent degradation, though recent stability studies indicate improved shelf life with proper desiccation.
Future research directions for 244296-64-8 include optimization of its aqueous compatibility through protective group strategies and development of continuous flow processes for large-scale production. The compound's role in bioconjugation chemistry is another active area, particularly for creating antibody-drug conjugates (ADCs)—a rapidly growing segment in biopharmaceuticals. As synthetic methodologies advance, (dibromomethyl)boronic acid will likely find expanded utility across multiple scientific disciplines.
244296-64-8 ((dibromomethyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)